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Compound of Interest

4,5-Dimethyl-oxazole-2-carboxylic
Compound Name: d
aci

Cat. No.: B042283

An In-depth Technical Guide on the Physicochemical Properties of 4,5-Dimethyl-oxazole-2-
carboxylic acid

This technical guide provides a comprehensive overview of the known physicochemical
properties of 4,5-Dimethyl-oxazole-2-carboxylic acid. It is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry. This
document compiles available data, outlines relevant experimental protocols, and presents a
logical workflow for its synthesis.

Core Physicochemical Data

Quantitative data for 4,5-Dimethyl-oxazole-2-carboxylic acid is limited in publicly accessible
literature. The following tables summarize the available information for the target compound, its
structural isomer, and the parent oxazole ring to provide context.

Table 1: Physicochemical Properties of 4,5-Dimethyl-oxazole-2-carboxylic Acid and Related
Compounds
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2,4-dimethyl-1,3-

4,5-Dimethyl-

oxazole-5-

Property oxazole-2- . . Reference

] ] carboxylic acid
carboxylic acid

(Isomer)

CAS Number 1240605-72-4 2510-37-4 [1],[2]

Molecular Formula CeH7NOs3 CeH7NOs3 [1],[2]

Molecular Weight 141.12 g/mol 141.12 g/mol [11.[2]

. . . 247 °C

Melting Point Data not available N [3]

(decomposition)
N , _ 278.5+20.0 °C

Boiling Point Data not available ) [3]

(Predicted)
) ) 1.276 + 0.06 g/cm?3

Density Data not available ) [3]
(Predicted)

pKa Data not available Data not available
DMSO (Slightly),

Solubility Data not available Methanol (Slightly, [3]
Heated)

logP (o/w) Data not available Data not available

Table 2: General Properties of the Oxazole Ring
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Property Description Reference

A five-membered aromatic ring
Structure containing one oxygen and [1]

one nitrogen atom.

The parent oxazole is a weak
o base, with the pKa of its
Basicity ) ) ) [1]
conjugate acid being

approximately 0.8.

The oxazole ring can undergo
electrophilic substitution

Reactivity (typically at the C5 position) [1]
and nucleophilic substitution
(at the C2 position).

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of 4,5-
Dimethyl-oxazole-2-carboxylic acid are not explicitly available. However, this section outlines
standard and modern methodologies applicable to this class of compounds.

Synthesis Protocol: Direct Synthesis from Carboxylic
Acids

A highly efficient method for synthesizing 4,5-disubstituted oxazoles directly from carboxylic
acids has been developed, which avoids the need for pre-activated carboxylic acid derivatives
like acid chlorides.[4]

General Procedure:

e Activation: To a solution of the starting carboxylic acid (1.0 equivalent) and 4-
dimethylaminopyridine (DMAP, 1.5 equivalents) in a suitable solvent like dichloromethane
(DCM) under a dry nitrogen atmosphere, a triflylpyridinium reagent (DMAP-Tf, 1.3
equivalents) is added. The mixture is stirred for approximately 5 minutes at room
temperature to facilitate the in situ formation of a reactive acylpyridinium salt.[4]
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o Cycloaddition: An isocyanide derivative, such as ethyl isocyanoacetate (1.2 equivalents), is
then added to the reaction mixture.[4]

e Reaction: The mixture is heated (e.g., in a preheated oil bath at 40 °C) and stirred for a
specified time (e.g., 30 minutes) to allow the [3+2] cycloaddition to proceed, forming the 4,5-

disubstituted oxazole ring.[4]

o Work-up and Purification: Following the reaction, the product is isolated and purified using
standard organic chemistry techniques, such as extraction and column chromatography.

Activation Step:
- Add DMAP & DMAP-Tf
- Solvent: DCM

[3+2] Cycloaddition:
- Add Isocyanide
- Heat (e.g., 40°C)

Starting Materials:
- Carboxylic Acid
- Isocyanide

Reacts with 4,5-Disubstituted

Oxazole Product

Purification: =
-Extraction  [—9> <>
- Chromatography —

Diagram 1: General Workflow for Direct Oxazole Synthesis

Click to download full resolution via product page

Caption: General Workflow for Direct Oxazole Synthesis.

pKa Determination Protocol: Capillary Electrophoresis

The acidity constant (pKa) is a critical parameter influencing a molecule's behavior in biological
systems. While most pKa values are determined at 25 °C, measurements at the human body
temperature of 37 °C are more biorelevant.[5] Capillary electrophoresis (CE) is a powerful
technique for pKa determination.

General Procedure (Internal Standard CE Method):

o Buffer Preparation: A series of background electrolytes (buffers) with varying pH values are

prepared.

o Sample Preparation: The test compound (4,5-Dimethyl-oxazole-2-carboxylic acid) and a
carefully chosen internal standard with a known pKa are dissolved in the buffers.

o Electrophoretic Mobility Measurement: The samples are injected into the capillary, and the
electrophoretic mobility of the test compound and the internal standard are measured at
each pH.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11915381/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11915381/
https://www.benchchem.com/product/b042283?utm_src=pdf-body-img
https://diposit.ub.edu/dspace/bitstream/2445/175863/1/705066.pdf
https://www.benchchem.com/product/b042283?utm_src=pdf-body
https://diposit.ub.edu/dspace/bitstream/2445/175863/1/705066.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Data Analysis: The effective mobility of an ion is dependent on its degree of ionization. By
plotting the effective mobility against the pH of the buffer, a sigmoidal curve is generated.
The pKa value corresponds to the pH at the inflection point of this curve. Using an internal
standard helps to correct for variations in experimental conditions.[5]

Biological Context and Significance

Oxazole-containing compounds are recognized as significant scaffolds in medicinal chemistry
due to their wide range of biological activities.[6] They are key components in numerous natural
products and bioactive molecules.[4]

While specific signaling pathways for 4,5-Dimethyl-oxazole-2-carboxylic acid are not
documented, the broader class of oxazole derivatives has been investigated for various
therapeutic applications, including:

o Antimicrobial and Anti-biofilm Activity: Many oxazole derivatives exhibit activity against
bacteria and fungi. Some have been shown to interfere with the formation of bacterial
biofilms, such as those of Staphylococcus aureus.[6]

» Anticancer Activity: The oxazole ring is a structural motif in several compounds with cytotoxic
activity against various cancer cell lines.[7] Their mechanisms can include the inhibition of
critical enzymes like topoisomerase I1.[7]

» Anti-inflammatory and Antiviral Properties: Research has also explored the potential of
oxazoles as anti-inflammatory and antiviral agents.[1]

Given its structure, 4,5-Dimethyl-oxazole-2-carboxylic acid serves as a valuable intermediate
or building block for the synthesis of more complex and potentially bioactive molecules.[1] The
carboxylic acid group provides a reactive handle for further chemical modifications, enabling
the exploration of structure-activity relationships (SAR) to develop more potent and selective
therapeutic agents.
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Diagram 2: Role in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxazole-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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